Cas no 1195-66-0 (Methoxyboronic acid pinacol ester)
Methoxyboronic acid pinacol ester is a stable boronic ester derivative commonly used in Suzuki-Miyaura cross-coupling reactions. Its pinacol protection enhances air and moisture stability, facilitating handling and storage compared to free boronic acids. The methoxy substituent can influence reactivity and selectivity in coupling reactions, making it valuable for constructing complex aryl ethers or functionalized aromatic systems. This compound is particularly useful in pharmaceutical and agrochemical synthesis, where controlled coupling under mild conditions is required. Its crystalline solid form allows for precise weighing, and its compatibility with various catalysts and solvents broadens its applicability in organic synthesis.
1195-66-0 structure
Product Name:Methoxyboronic acid pinacol ester
CAS No:1195-66-0
MF:C7H15BO3
MW:158.003202676773
MDL:MFCD03093086
CID:41023
PubChem ID:125307059
Update Time:2025-06-07
Methoxyboronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Methoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- Methyl pinacolyl borate
- Methoxy boronic acid pinacol ester
- Mehtoxy boronic acid pinacol ester
- Methoxyboronic acid pinacol este
- 2-Methoxy-4,4,5,5-tetramethyl 1,3,2-dioxaborolane
- methoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- Methoxyboronic Acid Pinacol Ester
- 1,3,2-Dioxaborolane, 2-methoxy-4,4,5,5-tetramethyl-
- methoxyboronic acid, pinacol ester
- zlchem 167
- KSC498E3H
- ZLB0158
- JZZJAWSMSXCSIB-UHFFFAOYSA-N
- ZXBA000489
- BM637
- SBB058568
- OR3188
- M1714
- C7H15BO3
- CS-W020633
- SY026106
- SCHEMBL510041
- 1195-66-0
- FT-0612791
- DTXSID00450364
- MFCD03093086
- 2-Methoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, 96%
- J-200139
- A804317
- I10632
- 2-methoxy-4,4,5,5-tetramethyl[1,3,2]dioxaborolane
- METHYL DIHYDROGEN BORATE PINACOL ESTER
- AKOS015850880
- 2-Methoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane,98%
- DTXCID50401184
- Methoxyboronic acid pinacol ester
-
- MDL： MFCD03093086
- Inchi： 1S/C7H15BO3/c1-6(2)7(3,4)11-8(9-5)10-6/h1-5H3
- InChI Key： JZZJAWSMSXCSIB-UHFFFAOYSA-N
- SMILES： O1B(OC)OC(C)(C)C1(C)C
- BRN： 2827758
Computed Properties
- Exact Mass: 158.11100
- Monoisotopic Mass: 158.111425
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.9642 g/mL at 25 °C
- Boiling Point: 120℃ 228mmHg
- Flash Point: Fahrenheit: 107.6 ° f
Celsius: 42 ° c - Refractive Index: n20/D 1.4096
- PSA: 27.69000
- LogP: 1.22170
- Solubility: Not determined
- Sensitiveness: Moisture Sensitive
Methoxyboronic acid pinacol ester Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H226
- Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
- Hazardous Material transportation number：1993
- WGK Germany：3
- Hazard Category Code： 10-36
- Safety Instruction： S26
-
Hazardous Material Identification：
- HazardClass：3
- PackingGroup：III
- Storage Condition：Inert atmosphere,2-8°C(BD76350)
- Safety Term：3
- Packing Group：III
- Risk Phrases：R10; R36
Methoxyboronic acid pinacol ester Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methoxyboronic acid pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 045296-1g |
2-Methoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1195-66-0 | 97% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 045296-5g |
2-Methoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1195-66-0 | 97% | 5g |
￡11.00 | 2022-03-01 | |
| Fluorochem | 045296-10g |
2-Methoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1195-66-0 | 97% | 10g |
￡19.00 | 2022-03-01 | |
| Fluorochem | 045296-25g |
2-Methoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1195-66-0 | 97% | 25g |
￡38.00 | 2022-03-01 | |
| Fluorochem | 045296-100g |
2-Methoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1195-66-0 | 97% | 100g |
￡99.00 | 2022-03-01 | |
| Alichem | A249000142-10g |
2-Methoxy-4455-tetramethyl-132-dioxaborolane |
1195-66-0 | 98% | 10g |
$204.00 | 2023-09-04 | |
| Chemenu | CM136948-500g |
2-Methoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1195-66-0 | 95+% | 500g |
$324 | 2021-08-05 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY026106-1g |
Methoxyboronic Acid Pinacol Ester |
1195-66-0 | ≥98% | 1g |
¥15.0 | 2023-09-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY026106-5g |
Potassium 3-Butenyltrifluoroborate |
1195-66-0 | ≥98% | 5g |
¥19.0 | 2023-09-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY026106-10g |
1-(4-Nitrophenyl)cyclopropane-1-methanamine |
1195-66-0 | ≥98% | 10g |
¥27.0 | 2023-09-15 |
Methoxyboronic acid pinacol ester Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1195-66-0)甲醇频哪醇硼酸酯
Order Number:LE3469923
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:43
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1195-66-0)Methoxyboronic acid pinacol ester
Order Number:A1198895
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:38
Price ($):320.0
Email:sales@amadischem.com
Methoxyboronic acid pinacol ester Related Literature
-
Yoshifumi Maegawa,Shinji Inagaki Dalton Trans. 2015 44 13007
-
Carles Ayats,Roger Soley,Fernando Albericio,Mercedes álvarez Org. Biomol. Chem. 2009 7 860
-
Janis Veliks,Jui-Chang Tseng,Karla I. Arias,Florian Weisshar,Anthony Linden,Jay S. Siegel Chem. Sci. 2014 5 4317
-
Kimihiro Komeyama,Shinnosuke Kiguchi,Ken Takaki Chem. Commun. 2016 52 7009
-
Sven Doye,Torsten Hotopp,Ekkehard Winterfeldt (-)-myltaylenol. Sven Doye Torsten Hotopp Ekkehard Winterfeldt Chem. Commun. 1997 1491
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